2-Bromo-5-hydroxypyridine

• IUPAC Name: 6-bromopyridin-3-ol
• InChI: InChI=1S/C5H4BrNO/c6-5-2-1-4(8)3-7-5/h1-3,8H
• InChI Key: PTEFNEALEPSHLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)Br
• Molecular Formula: C5H4BrNO
• DSSTOX Substance ID: DTXSID80971087
• Molecular Weight: 174.00 g/mol
• CAS RN: 55717-40-3, 55717-45-8

Description

2-Bromo-5-hydroxypyridine is a chemical compound with the molecular formula C5H4BrNO and a molecular weight of 174. It is used as an active pharmaceutical intermediate and in coupling reactions with halo aromatic amines and alcohols for a practical synthetic route to 2-substituted amino phenyl and hydroxyphenyl pyridines.

Synthesis Analysis

The synthesis of 2-Bromo-5-hydroxypyridine can be achieved from 2-Bromopyridine-5-boronic acid. An optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine has been reported.

Molecular Structure Analysis

The molecular structure of 2-Bromo-5-hydroxypyridine has been optimized using both DFT and HF methods. The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory.

Chemical Reactions Analysis

2-Bromo-5-hydroxypyridine is used in coupling reactions with halo aromatic amines and alcohols for a practical synthetic route to 2-substituted amino phenyl and hydroxyphenyl pyridines.

Physical And Chemical Properties Analysis

2-Bromo-5-hydroxypyridine is a solid at room temperature. It has a melting point of 133-136°C. It is slightly soluble in water.

Scientific Research Applications

Pharmaceutical Intermediates

2-Bromo-5-hydroxypyridine: . It plays a crucial role in the synthesis of various pharmacologically active molecules. For instance, it is involved in coupling reactions with halo aromatic amines and alcohols, providing a practical synthetic route to 2-substituted amino phenyl and hydroxyphenyl pyridines. These compounds are significant due to their potential therapeutic applications in treating diseases.

Molecular Structure Analysis

. These studies are essential for understanding the electronic properties and reactivity of the molecule. The molecular electrostatic potential (MEP) and frontier orbital gap are computed to predict how the molecule might interact with other substances, which is vital for drug design and material science.

Bromodomain Inhibition

2-Bromo-5-hydroxypyridine: . Bromodomains are involved in recognizing acetylated lysine residues on histone tails, influencing gene expression. Inhibitors of bromodomains can, therefore, serve as tools for epigenetic regulation and have implications in treating cancer and inflammatory diseases.

Spectral Analysis

. This information is crucial for applications in developing new optical materials, sensors, and dyes.

Non-Covalent Interaction Studies

. Understanding these interactions is important for the development of supramolecular chemistry and the design of molecular assemblies.

Thermodynamic Function Correlation

. Such studies are valuable for predicting the stability and reactivity of the compound under different conditions, which is important for chemical process optimization.

DNA Synthesis Studies

2-Bromo-5-hydroxypyridine: . They are incorporated into DNA in place of thymidine, allowing researchers to track and understand DNA replication processes.

Mechanism of Action

Target of Action

It is used as an active pharmaceutical intermediate , suggesting that it may interact with various biological targets depending on the specific drug it is incorporated into.

Mode of Action

The mode of action of 2-Bromo-5-hydroxypyridine is primarily through its role as a reagent in chemical reactions. It is used in coupling reactions with halo aromatic amines and alcohols for a practical synthetic route to 2-substituted amino phenyl and hydroxyphenyl pyridines . This suggests that its mode of action is largely dependent on the specific reactions it is involved in.

Biochemical Pathways

It is used in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that it may play a role in the synthesis of complex organic compounds.

Pharmacokinetics

It is slightly soluble in water , which may influence its absorption and distribution in biological systems

Result of Action

The molecular and cellular effects of 2-Bromo-5-hydroxypyridine are not directly stated in the available literature. As an active pharmaceutical intermediate, its effects would likely depend on the specific drug it is incorporated into. In general, it is used to synthesize 2-substituted amino phenyl and hydroxyphenyl pyridines , which could have various effects depending on their specific structures and targets.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-5-hydroxypyridine. For instance, it should be stored in a dark place, sealed in dry, room temperature conditions . These factors can affect its stability and reactivity, which in turn can influence its efficacy in chemical reactions.

Safety and Hazards

2-Bromo-5-hydroxypyridine is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.